Cas no 36763-71-0 ( )

• Product name: &nbsp
• CAS No: 36763-71-0
• MF: C₂₉H₂₇NP+
• MW: 420.50518
• CID: 921642
• PubChem ID: 24194162

  Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-(naphthalen-1-ylmethyl)-2-phenyl-1,3,4,5-tetrahydrophosphinino[4,3-b]indol-2-ium,chloride
• NSC164946
• DTXSID10638454
• 8-Methyl-2-[(naphthalen-1-yl)methyl]-2-phenyl-2,3,4,5-tetrahydro-1H-phosphinino[4,3-b]indol-2-ium chloride
• NSC-164946
• 36763-71-0
•  

• Inchi： InChI=1S/C29H27NP.ClH/c1-21-14-15-28-26(18-21)27-20-31(17-16-29(27)30-28,24-11-3-2-4-12-24)19-23-10-7-9-22-8-5-6-13-25(22)23;/h2-15,18,30H,16-17,19-20H2,1H3;1H/q+1;/p-1
• InChI Key： MEOBWALMVFQQRT-UHFFFAOYSA-M
• SMILES： CC1=CC2=C(C=C1)NC3=C2C[P+](CC3)(CC4=CC=CC5=CC=CC=C54)C6=CC=CC=C6.[Cl-]

Computed Properties

• Exact Mass: 420.18831
• Monoisotopic Mass: 455.1569646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 614
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79